![molecular formula C₁₄H₂₂N₂(Cl₂H₂) B1144893 (3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride CAS No. 477600-68-3](/img/structure/B1144893.png)
(3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride
Overview
Description
(3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride, commonly referred to as BNDP-DHC, is a compound of considerable interest in the scientific community due to its unique properties and potential applications. BNDP-DHC is a chiral piperidine derivative that has been studied for its ability to act as a chiral ligand in asymmetric synthesis, as well as its potential use as a catalyst in organic synthesis. BNDP-DHC is also of interest due to its ability to interact with biological systems, making it a potential drug candidate.
Scientific Research Applications
Catalytic Activity in Organic Synthesis : This compound and its analogs have been explored for their catalytic activity in organic synthesis. Vidal-Ferran et al. (1998) studied the use of polymer-supported amino alcohols, which includes compounds structurally similar to (3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride, as catalytic ligands in the enantioselective addition of diethylzinc to benzaldehyde (Vidal‐Ferran et al., 1998).
Synthesis and Stereochemistry Studies : Research by Dindulkar et al. (2012) on N-benzylated piperidones, which are structurally related to the compound , provides insights into the synthesis and stereochemistry of these crowded piperidone compounds (Dindulkar et al., 2012).
Biological Screening and Medicinal Chemistry Applications : Aziz‐ur‐Rehman et al. (2014) synthesized and evaluated N-dimethylphenyl substituted derivatives of N-ethyl/benzyl piperidines, similar to the compound , for their biological potential, including antimicrobial and enzyme inhibition activities (Aziz‐ur‐Rehman et al., 2014).
Synthesis of Chiral Ligands and Stereochemical Analysis : Grishina et al. (2011) described the synthesis of enantiomerically pure trans-(3R,4R)-4-aminopiperidin-3-ols, which are precursors for natural and synthetic aminohydroxylated piperidine alkaloid analogs. This research is relevant for understanding the stereochemistry and synthesis methods related to this compound (Grishina et al., 2011).
Pharmacokinetic Characterization and Antitumor Activity : Wang et al. (2011) conducted virtual screening, biochemical and cell-based studies, synthesis, pharmacokinetic characterization, and evaluated the effect on breast tumor metastasis of compounds structurally related to this compound (Wang et al., 2011).
Scale-Up Synthesis for Pharmaceutical Applications : Young et al. (2012) reported an efficient, scalable synthesis of a compound structurally similar to this compound, demonstrating the potential for large-scale production of such compounds for pharmaceutical applications (Young et al., 2012).
Safety and Hazards
properties
IUPAC Name |
(3R,4R)-1-benzyl-N,4-dimethylpiperidin-3-amine;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2.2ClH/c1-12-8-9-16(11-14(12)15-2)10-13-6-4-3-5-7-13;;/h3-7,12,14-15H,8-11H2,1-2H3;2*1H/t12-,14+;;/m1../s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVQNXCBXFOIHLH-DAIKJZOUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1NC)CC2=CC=CC=C2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CCN(C[C@@H]1NC)CC2=CC=CC=C2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60909964 | |
Record name | 1-Benzyl-N,4-dimethylpiperidin-3-amine--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60909964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1062580-52-2 | |
Record name | (3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1062580522 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Benzyl-N,4-dimethylpiperidin-3-amine--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60909964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (3R,4R)-1-benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.218.914 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H9652393WE | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.